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For Researchers, Scientists, and Drug Development Professionals
Introduction

Isoamyl nitrate, with the chemical formula C5H11NO3, is a colorless liquid that serves as a
significant compound in various industrial and medical applications.[1][2][3][4] It is notably used
in the production of explosives and as a vasodilator in certain medical contexts.[1] It is crucial
to distinguish isoamyl nitrate from isoamyl nitrite (C5H11NO2), a different compound with
distinct physical and chemical properties. This guide provides an in-depth overview of the core
physical properties of isoamyl nitrate, presenting quantitative data in a structured format and
outlining general experimental considerations.

Quantitative Physical Properties of Isoamyl Nitrate

The following table summarizes the key physical properties of isoamyl nitrate compiled from
various sources. These parameters are fundamental for its handling, application, and
development in scientific research and industrial processes.
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Property Value Source(s)
Molecular Formula C5H11NO3 [1112]15]16]
Molecular Weight 133.15 g/mol [2][3][4][6]
Appearance Colorless liquid [1112]131[4]
Boiling Point 147-148 °C [11[31[5][6]
Melting Point <-60°Cto0.0°C [1][41[5]
Density 0.996 - 1.00 g/mL at 20-22 °C [11[31141[5]
Flash Point 49 -51.7 °C [11[415][7]

Vapor Pressure

5.13 - 5.44 mmHg

[1](21[5]

Refractive Index

1.4110 - 1.4180 at 20-22 °C

[11(3][41[5]

Water Solubility

440 mg/L (Slightly soluble)

[31141[5]

Solubility in Organics

Miscible with alcohol and ether

[3]

Log P (octanol-water)

2.84

[5]

Henry's Law Constant

0.0022 atm-m3/mole

[5]

Atmospheric OH Rate
Constant

3.36E-12 cm3/molecule-sec

[5]

Experimental Protocols: General Methodologies

While specific experimental protocols for the determination of isoamyl nitrate's physical

properties are not detailed in the cited literature, standard laboratory procedures are employed

for these measurements. Below is a general overview of the methodologies that would be

used.

1. Determination of Boiling Point:

o Method: Distillation method or ebulliometry.
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Procedure: A sample of isoamyl nitrate is heated in a distillation apparatus. The
temperature at which the liquid boils and its vapor phase is in equilibrium with the liquid
phase at a given pressure (typically atmospheric pressure) is recorded as the boiling point.
For higher accuracy, an ebulliometer can be used, which measures the boiling point with
high precision.

. Determination of Density:

Method: Pycnometry or using a digital density meter.

Procedure: A pycnometer, a glass flask with a close-fitting ground glass stopper with a
capillary tube through it, is weighed empty, then filled with isoamyl nitrate and weighed
again. The density is calculated from the mass and the known volume of the pycnometer. A
digital density meter provides a more rapid and often more accurate measurement based on
the oscillation of a U-shaped tube filled with the sample.

. Determination of Refractive Index:

Method: Refractometry.

Procedure: A few drops of isoamyl nitrate are placed on the prism of a refractometer. The
instrument measures the extent to which light is bent (refracted) when it moves from air into
the sample. The measurement is typically taken at a specific temperature (e.g., 20°C) and
wavelength of light (e.g., the sodium D-line, 589 nm).

. Determination of Flash Point:

Method: Open-cup or closed-cup method (e.g., Pensky-Martens closed-cup tester).

Procedure: The sample is heated at a controlled rate in a cup. A small flame is periodically
passed over the surface of the liquid. The flash point is the lowest temperature at which the
vapors above the liquid will ignite momentarily.

. Determination of Solubility:

Method: Visual method or spectrophotometry.
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e Procedure: For a qualitative assessment, a small amount of isoamyl nitrate is added to a
solvent (e.g., water) and shaken. The mixture is observed for phase separation. For
guantitative measurement, a saturated solution is prepared, and the concentration of the
dissolved isoamyl nitrate is determined using an analytical technique such as UV-Vis
spectrophotometry or gas chromatography after calibration.

Logical Relationships in the Application of Physical
Properties

The physical properties of isoamyl nitrate are interconnected and crucial for its safe handling,
formulation, and application in research and development. The following diagram illustrates

these relationships.
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Caption: Interrelation of physical properties and their practical implications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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